Methyl 5-bromoisoquinoline-1-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Novel Isoquinoline Derivatives
- The compound has been used in the synthesis of novel 1,2-dihydroisoquinoline derivatives, serving as a precursor in chemical reactions leading to these compounds (Wong et al., 2013).
Preparation of Antitumor Compounds
- It is involved in the synthesis of isoquinoline carboxylic acids, a core structure in the development of potential peripheral benzodiazepine receptor ligands, and other antitumor compounds (Janin et al., 2002).
Advancement in Synthesis Methods
- Methyl 5-bromoisoquinoline-1-carboxylate has facilitated innovative synthesis methods for electron-rich 1-aryl-3-carboxylisoquinolines, contributing significantly to the field of synthetic chemistry (Janin et al., 2004).
Competitive AMPA Receptor Antagonist
- Its derivatives have been used in the synthesis of SPD 502, a competitive AMPA receptor antagonist, indicating its importance in neuroscience and pharmacology research (Min, 2011).
Mechanism of Action
Target of Action
Isoquinoline derivatives are known to interact with various biological targets, contributing to their diverse pharmacological activities .
Mode of Action
Isoquinoline derivatives are known to interact with their targets through various mechanisms, often involving the formation of covalent bonds or non-covalent interactions .
Biochemical Pathways
Isoquinoline derivatives are known to influence a variety of biochemical pathways, depending on their specific structural features and the nature of their targets .
Pharmacokinetics
The compound’s bioavailability would be influenced by these properties, which determine how it is absorbed and distributed within the body, how it is metabolized, and how it is excreted .
Result of Action
Isoquinoline derivatives are known to exhibit a range of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects, among others .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of Methyl 5-bromoisoquinoline-1-carboxylate. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets .
properties
IUPAC Name |
methyl 5-bromoisoquinoline-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8BrNO2/c1-15-11(14)10-8-3-2-4-9(12)7(8)5-6-13-10/h2-6H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RCILQBXGZOWWSG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=CC2=C1C=CC=C2Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8BrNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801212082 |
Source
|
| Record name | 1-Isoquinolinecarboxylic acid, 5-bromo-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801212082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
266.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-bromoisoquinoline-1-carboxylate | |
CAS RN |
1330750-67-8 |
Source
|
| Record name | 1-Isoquinolinecarboxylic acid, 5-bromo-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1330750-67-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-Isoquinolinecarboxylic acid, 5-bromo-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801212082 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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